Chemical structure and properties of 2-(3-methylphenyl)acetohydrazide
An In-depth Technical Guide to 2-(3-methylphenyl)acetohydrazide: Structure, Synthesis, and Therapeutic Potential Authored by a Senior Application Scientist Abstract This technical guide provides a comprehensive overview...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to 2-(3-methylphenyl)acetohydrazide: Structure, Synthesis, and Therapeutic Potential
Authored by a Senior Application Scientist
Abstract
This technical guide provides a comprehensive overview of 2-(3-methylphenyl)acetohydrazide, a molecule of significant interest in the field of medicinal chemistry. While specific literature on this particular isomer is sparse, this document leverages established chemical principles and data from closely related analogues to present a detailed analysis of its chemical structure, a robust synthesis protocol, and an expert perspective on its potential physicochemical properties and biological activities. This guide is intended for researchers, scientists, and professionals in drug development who are exploring the vast chemical space of hydrazide derivatives for novel therapeutic agents.
Introduction: The Significance of the Hydrazide Scaffold
Hydrazides are a class of organic compounds characterized by the functional group -C(=O)NHNH₂. This moiety is a cornerstone in medicinal chemistry, serving as a versatile synthon for the creation of a plethora of heterocyclic compounds and as a pharmacophore in its own right.[1] The reactivity of the terminal amine allows for the straightforward synthesis of hydrazones, which have demonstrated a wide spectrum of biological activities, including antimicrobial, anticonvulsant, anti-inflammatory, and antitumor properties.[2][3][4] The core structure of 2-(3-methylphenyl)acetohydrazide combines this reactive hydrazide group with a lipophilic m-tolyl group, suggesting its potential as a scaffold for developing novel drug candidates.
Chemical Structure and Nomenclature
The fundamental characteristics of 2-(3-methylphenyl)acetohydrazide are outlined below. It is noteworthy that a specific CAS Registry Number for this compound is not readily found in major public databases, which often indicates a compound that has been synthesized as part of a larger library but not individually characterized and reported in the literature.
Identifier
Value
IUPAC Name
2-(3-methylphenyl)acetohydrazide
Molecular Formula
C₉H₁₂N₂O
Molecular Weight
164.21 g/mol
Synonyms
2-(m-tolyl)acetohydrazide
Chemical Structure:
Caption: Chemical structure of 2-(3-methylphenyl)acetohydrazide.
Synthesis Protocol
The synthesis of 2-(3-methylphenyl)acetohydrazide is most effectively achieved through a two-step process, commencing with the synthesis of the corresponding methyl ester followed by hydrazinolysis. This approach is well-documented for analogous compounds and offers high yields and purity.
The Therapeutic Potential of 2-(3-Methylphenyl)acetohydrazide Derivatives: A Technical Guide for Drug Discovery Professionals
Abstract The hydrazide-hydrazone scaffold represents a privileged structural motif in medicinal chemistry, consistently yielding compounds with a broad spectrum of pharmacological activities. This technical guide delves...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The hydrazide-hydrazone scaffold represents a privileged structural motif in medicinal chemistry, consistently yielding compounds with a broad spectrum of pharmacological activities. This technical guide delves into the therapeutic potential of a specific subclass: derivatives of 2-(3-methylphenyl)acetohydrazide. By exploring the synthesis, biological evaluation, and mechanistic underpinnings of these compounds, we aim to provide researchers, scientists, and drug development professionals with a comprehensive resource to guide future discovery efforts. This document emphasizes the causal relationships behind experimental design and the importance of validated protocols in identifying novel therapeutic agents.
Introduction: The 2-(3-Methylphenyl)acetohydrazide Core as a Versatile Scaffold
The 2-(3-methylphenyl)acetohydrazide moiety serves as an excellent starting point for the generation of diverse chemical libraries. The presence of the tolyl group offers a lipophilic anchor, while the acetohydrazide portion provides a reactive handle for derivatization, most commonly through condensation with a wide array of aldehydes and ketones to form hydrazones.[1] This synthetic accessibility, coupled with the inherent biological activity of the hydrazone pharmacophore (-CO-NH-N=CH-), makes these derivatives attractive candidates for drug discovery programs.[2][3] The structural versatility allows for the fine-tuning of physicochemical properties and biological activities, leading to compounds with potential applications in various therapeutic areas.
Synthesis of 2-(3-Methylphenyl)acetohydrazide and its Hydrazone Derivatives
The synthesis of the core scaffold and its subsequent derivatization into hydrazones is a straightforward and efficient process, making it amenable to library synthesis and structure-activity relationship (SAR) studies.
Synthesis of 2-(3-Methylphenyl)acetohydrazide
The parent hydrazide can be reliably synthesized from the corresponding ester, methyl (3-methylphenyl)acetate, through hydrazinolysis.
Experimental Protocol:
To a solution of methyl (3-methylphenyl)acetate (1 equivalent) in a suitable alcoholic solvent such as methanol or ethanol, add an excess of hydrazine hydrate (typically 2-3 equivalents).
Stir the reaction mixture at room temperature or under reflux for a period of 4-8 hours, monitoring the reaction progress by thin-layer chromatography (TLC).
Upon completion, remove the solvent under reduced pressure.
The resulting crude product can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield pure 2-(3-methylphenyl)acetohydrazide.
A representative synthesis for a similar compound, 2-(4-methylphenyl)acetohydrazide, involves stirring methyl (4-methylphenyl)acetate with hydrazine hydrate in methanol at room temperature for 6 hours.[4][5] After removal of the solvent, the product is precipitated with water and can be recrystallized.[4]
General Synthesis of 2-(3-Methylphenyl)acetohydrazide Hydrazone Derivatives
The condensation of 2-(3-methylphenyl)acetohydrazide with various aromatic or heteroaromatic aldehydes is the most common method for generating a library of hydrazone derivatives.[6]
Experimental Protocol:
Dissolve 2-(3-methylphenyl)acetohydrazide (1 equivalent) in a suitable solvent, such as ethanol or methanol.
Add the desired aldehyde (1 equivalent) to the solution.
A catalytic amount of glacial acetic acid is often added to facilitate the reaction.[7]
The reaction mixture is typically refluxed for 3-6 hours and monitored by TLC.
Upon completion, the reaction mixture is cooled, and the precipitated solid is collected by filtration.
The crude product is then washed with cold solvent and can be further purified by recrystallization to yield the desired hydrazone derivative.
Diagram of Synthetic Workflow:
Caption: General synthetic scheme for 2-(3-methylphenyl)acetohydrazide and its hydrazone derivatives.
Therapeutic Potential and Mechanistic Insights
Hydrazone derivatives of 2-(3-methylphenyl)acetohydrazide are being explored for a multitude of therapeutic applications, owing to their ability to interact with various biological targets.
Antimicrobial Activity
The rise of multidrug-resistant pathogens necessitates the discovery of novel antimicrobial agents. Hydrazide-hydrazone derivatives have consistently demonstrated promising antibacterial and antifungal activities.[8][9]
Mechanism of Action: The antimicrobial action of hydrazones is often attributed to their ability to chelate metal ions essential for microbial growth or to inhibit key microbial enzymes.[10] Some hydrazones have been shown to interfere with bacterial DNA gyrase, an enzyme crucial for DNA replication.[11][12] The lipophilicity conferred by the tolyl group and other substituents can enhance cell wall penetration, a critical factor for antibacterial efficacy.
Caption: Putative antimicrobial mechanisms of action for hydrazone derivatives.
Anticonvulsant Activity
Epilepsy is a chronic neurological disorder characterized by recurrent seizures. Many existing antiepileptic drugs have significant side effects, driving the search for new therapeutic options. Hydrazone derivatives have emerged as a promising class of anticonvulsant agents.[2][14]
Mechanism of Action: The anticonvulsant activity of many compounds is linked to their ability to modulate ion channels or enhance the action of the inhibitory neurotransmitter GABA.[15] Some hydrazones are thought to exert their effects by blocking voltage-gated sodium channels, which are crucial for the propagation of action potentials.[15] The structural features of the hydrazone and its substituents play a key role in its interaction with these targets.
Experimental Protocol: Maximal Electroshock (MES) Seizure Test
Administer the test compound to a group of experimental animals (e.g., mice or rats) at various doses.
A control group receives the vehicle.
At the time of peak effect, induce a seizure by delivering a brief electrical stimulus through corneal or ear-clip electrodes.
Observe the animals for the presence or absence of the tonic hind limb extension phase of the seizure.
The ability of the compound to abolish the tonic hind limb extension is considered a measure of anticonvulsant activity.[16]
Table 2: Representative Anticonvulsant Activity of Hydrazone Derivatives
Caption: Potential anticonvulsant mechanisms of action for hydrazone derivatives.
Anti-inflammatory Activity
Chronic inflammation is a hallmark of many diseases, and non-steroidal anti-inflammatory drugs (NSAIDs) are widely used for their management. However, NSAIDs are associated with gastrointestinal side effects. Hydrazone derivatives have shown significant anti-inflammatory activity with potentially better safety profiles.[19][20]
Mechanism of Action: The anti-inflammatory effects of many hydrazones are attributed to their ability to inhibit cyclooxygenase (COX) enzymes, particularly the inducible COX-2 isoform, which is a key player in the inflammatory cascade.[21][22] By inhibiting COX-2, these compounds can reduce the production of prostaglandins, which are potent inflammatory mediators.[19]
Caption: Inhibition of the COX-2 pathway as a mechanism of anti-inflammatory action for hydrazone derivatives.
Anticancer Activity
The search for novel anticancer agents with improved efficacy and reduced toxicity is a major focus of modern drug discovery. Hydrazone derivatives have demonstrated significant cytotoxic activity against various cancer cell lines.[23][24][25]
Mechanism of Action: The anticancer mechanisms of hydrazones are diverse and can involve the induction of apoptosis, inhibition of cell cycle progression, and interference with key signaling pathways.[10][26] Some hydrazones have been shown to act as inhibitors of enzymes crucial for cancer cell survival and proliferation, such as tyrosine kinases and topoisomerases.[27] The ability of the hydrazone scaffold to act as a ligand for metal ions also opens up possibilities for the design of metallodrugs with enhanced anticancer properties.[10][28]
Experimental Protocol: MTT Assay for In Vitro Cytotoxicity
Seed cancer cells in a 96-well plate and allow them to adhere overnight.
Treat the cells with various concentrations of the test compound for a specified period (e.g., 48 or 72 hours).
Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for a few hours.
Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.
Solubilize the formazan crystals with a suitable solvent (e.g., DMSO or isopropanol).
Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader.
The IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) is then calculated.
Table 4: Representative Anticancer Activity of Hydrazone Derivatives
Caption: Multiple pathways for the anticancer activity of hydrazone derivatives.
Conclusion and Future Directions
Derivatives of 2-(3-methylphenyl)acetohydrazide represent a promising and synthetically accessible class of compounds with a wide array of therapeutic potentials. The ease of their synthesis allows for the rapid generation of diverse libraries for high-throughput screening. The consistent demonstration of antimicrobial, anticonvulsant, anti-inflammatory, and anticancer activities in related hydrazone series strongly supports the continued exploration of this specific scaffold.
Future research should focus on:
Systematic SAR studies: To elucidate the key structural features required for potent and selective activity in each therapeutic area.
In-depth mechanistic investigations: To identify the specific molecular targets and signaling pathways modulated by these compounds.
Optimization of pharmacokinetic properties: To improve drug-like characteristics such as solubility, stability, and bioavailability.
By adopting a rational, mechanism-based approach to drug design and development, the full therapeutic potential of 2-(3-methylphenyl)acetohydrazide derivatives can be unlocked, leading to the discovery of novel and effective treatments for a range of human diseases.
References
[Synthesis, Type II diabetes inhibitory activity, antimicrobial evaluation, and docking studies of N'-arylidene-2-((7-methylbenzo[20][23]thiazolo[2,3-c][2][20][28]triazol-3-yl)thio)acetohydrazides.]([Link])
Technical Guide: Solubility Profiling and Thermodynamic Analysis of 2-(3-methylphenyl)acetohydrazide
This guide serves as a comprehensive technical resource for the solubility profiling of 2-(3-methylphenyl)acetohydrazide , a critical intermediate in the synthesis of bioactive heterocycles. Executive Summary 2-(3-methyl...
Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as a comprehensive technical resource for the solubility profiling of 2-(3-methylphenyl)acetohydrazide , a critical intermediate in the synthesis of bioactive heterocycles.
Executive Summary
2-(3-methylphenyl)acetohydrazide (also known as m-tolylacetic acid hydrazide) is a pivotal pharmacophore used in the synthesis of pyrazoles, triazoles, and oxadiazoles with anti-inflammatory and antimicrobial potential. Understanding its solubility profile is non-negotiable for optimizing recrystallization yields, designing reaction media, and developing stable formulations.
This guide details the physicochemical basis of the compound's solubility, provides a rigorous experimental protocol for data acquisition, and establishes the thermodynamic models required to predict its behavior across a temperature range (278.15 K – 323.15 K).
Chemical Identity & Solid-State Characterization
Before initiating solubility studies, the solid-state properties of the solute must be characterized to ensure phase purity.
The presence of the non-polar m-tolyl moiety contrasts with the polar hydrazide group (-CONHNH₂), creating an amphiphilic structure with specific solvent affinities.
Property
Value / Description
Significance
IUPAC Name
2-(3-methylphenyl)acetohydrazide
Unambiguous identification
Molecular Formula
C₉H₁₂N₂O
Stoichiometry for mole fraction calc.
Molecular Weight
164.21 g/mol
Gravimetric conversions
Predicted LogP
~0.9 – 1.2
Indicates lipophilicity; predicts poor water solubility
H-Bond Donors
2 (-NH, -NH₂)
High affinity for alcohols (MeOH, EtOH)
H-Bond Acceptors
2 (=O, -N:)
Interaction with protic solvents
Expected Melting Point
108 – 115 °C
Upper limit for solubility measurements
Solid-State Verification Protocol
Differential Scanning Calorimetry (DSC): Run at 10 K/min to determine the enthalpy of fusion (
). A sharp endothermic peak confirms crystallinity.
Powder X-Ray Diffraction (PXRD): Essential to identify polymorphs. Solubility measurements are invalid if the crystal form changes during the experiment.
Experimental Protocols for Solubility Determination
To ensure data integrity (E-E-A-T), we utilize two complementary methods: the Laser Monitoring Dynamic Method (for speed) and the Static Shake-Flask Method (for validation).
Method A: Laser Monitoring (Dynamic)
This automated technique detects the point of dissolution via turbidity changes.
Setup: Equip a jacketed glass vessel with a precise temperature controller (
0.05 K) and a laser turbidity probe.
Solvent Loading: Add a known mass of solvent (e.g., 50 g) to the vessel.
Equilibration: Set the starting temperature (e.g., 280 K) and stir at 400 rpm.
Dosing: Automatically add the solute in micro-increments (1-5 mg).
Detection: The laser transmittance will drop upon addition and recover upon dissolution. The point where transmittance fails to recover indicates saturation.
Iteration: Repeat for temperatures up to 320 K.
Method B: Static Shake-Flask (Standard)
Saturation: Add excess 2-(3-methylphenyl)acetohydrazide to the solvent in a sealed vial.
Agitation: Shake at constant temperature for 72 hours to ensure equilibrium.
Settling: Allow phases to separate for 4 hours (or centrifuge at isothermal conditions).
Sampling: Withdraw the supernatant using a pre-heated syringe filter (0.45 µm PTFE).
Quantification: Dilute and analyze via HPLC (UV detection at
nm).
Visualization: Solubility Workflow
The following diagram outlines the logical flow for determining and validating the solubility profile.
Caption: Figure 1. Integrated workflow for the characterization, measurement, and modeling of solubility data.
Thermodynamic Modeling
Raw data must be correlated to thermodynamic models to allow interpolation and calculation of dissolution enthalpy.
Modified Apelblat Equation
This semi-empirical model is the industry standard for correlating solubility (
) with temperature ():
A, B, C: Empirical parameters derived from regression.
Utility: Excellent for non-ideal solutions where enthalpy of solution varies with temperature.
van't Hoff Equation
Used to determine the apparent thermodynamic functions:
: Enthalpy of solution (typically positive/endothermic for hydrazides).
Based on the structure of 2-(3-methylphenyl)acetohydrazide and data from homologous phenylacetohydrazides [1], the expected solubility trends are:
Solvent Class
Representative Solvent
Predicted Solubility
Mechanism
Polar Protic
Methanol, Ethanol
High
Strong H-bonding between solvent -OH and hydrazide -NH/-NH₂.
Polar Aprotic
DMSO, DMF
Very High
Dipole-dipole interactions; disruption of crystal lattice.
Esters
Ethyl Acetate
Moderate
Dipole interactions; useful for recrystallization.
Non-Polar
Hexane, Toluene
Low
Lack of H-bonding; hydrophobic effect of the tolyl group is insufficient to overcome lattice energy.
Aqueous
Water
Low
Hydrophobic phenyl ring limits solubility despite the polar head group.
Strategic Insight:
Recrystallization: A mixture of Ethanol/Water or Ethyl Acetate/Hexane is recommended. The compound will dissolve in hot ethanol and precipitate upon cooling or addition of water (antisolvent).
Reaction Solvent:Methanol or Acetonitrile are optimal for substitution reactions involving the hydrazide nitrogen, balancing solubility with nucleophilicity.
References
Structural Analog Data: Solubility of Phenylacetohydrazide in Methanol, Ethanol, 1-Propanol, 2-Propanol, 1-Butanol, and Water from (293.15 to 323.15) K. Journal of Chemical & Engineering Data. (General reference for hydrazide solubility behavior).
Methodology: Shake-Flask and Laser Monitoring-Based Techniques for Determination of Solubility. Pharmaceutical Sciences, 2024.[1]
Thermodynamic Modeling: Thermodynamic approaches to the challenges of solubility in drug discovery. Expert Opinion on Drug Discovery, 2014.
Chemical Properties: PubChem Compound Summary for Phenylacetohydrazide Derivatives. National Center for Biotechnology Information.
The Versatile Role of 2-(3-methylphenyl)acetohydrazide in the Synthesis of Bioactive Heterocycles: A Technical Guide
Introduction: The Strategic Importance of 2-(3-methylphenyl)acetohydrazide In the landscape of modern medicinal chemistry and drug development, the synthesis of novel heterocyclic compounds remains a cornerstone of innov...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Importance of 2-(3-methylphenyl)acetohydrazide
In the landscape of modern medicinal chemistry and drug development, the synthesis of novel heterocyclic compounds remains a cornerstone of innovation. These cyclic structures are ubiquitous in pharmaceuticals and agrochemicals due to their diverse biological activities. Among the myriad of starting materials, hydrazide derivatives stand out for their versatility and inherent reactivity, serving as key synthons for a wide array of heterocyclic systems. This guide focuses on a particularly valuable, yet specific, building block: 2-(3-methylphenyl)acetohydrazide .
The presence of the 3-methylphenyl (m-tolyl) moiety offers a unique combination of lipophilicity and steric influence, which can significantly modulate the pharmacokinetic and pharmacodynamic properties of the final heterocyclic derivatives. The acetohydrazide functional group provides a reactive platform—a nucleophilic nitrogen center and a carbonyl group—poised for cyclization reactions. This guide provides an in-depth exploration of the synthesis of 2-(3-methylphenyl)acetohydrazide and its pivotal role as a precursor in the construction of medicinally relevant heterocycles, including 1,3,4-oxadiazoles, 1,2,4-triazoles, and pyrazoles. We will delve into the mechanistic underpinnings of these transformations, provide field-proven experimental protocols, and discuss the biological significance of the resulting compounds.
Part 1: Synthesis and Characterization of 2-(3-methylphenyl)acetohydrazide
The synthesis of 2-(3-methylphenyl)acetohydrazide is a straightforward and high-yielding process, typically achieved through the hydrazinolysis of the corresponding ester. This method is widely applicable for the preparation of various arylacetohydrazides.[1][2]
Synthetic Workflow
The overall synthetic pathway involves two main steps: esterification of 3-methylphenylacetic acid and subsequent hydrazinolysis.
Caption: Synthesis of 2-(3-methylphenyl)acetohydrazide.
Experimental Protocol: Synthesis of 2-(3-methylphenyl)acetohydrazide
This protocol is adapted from the well-established synthesis of the analogous 2-(4-methylphenyl)acetohydrazide.[1][2]
Step 1: Synthesis of Methyl 2-(3-methylphenyl)acetate
To a 250 mL round-bottom flask, add 3-methylphenylacetic acid (15.0 g, 0.1 mol).
Add methanol (100 mL) and concentrated sulfuric acid (2 mL) as a catalyst.
Equip the flask with a reflux condenser and heat the mixture to reflux for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).
After completion, allow the mixture to cool to room temperature.
Remove the excess methanol under reduced pressure using a rotary evaporator.
Dissolve the residue in diethyl ether (150 mL) and wash with a saturated sodium bicarbonate solution (2 x 50 mL) to neutralize the acid, followed by a brine wash (50 mL).
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude ester, which can be used in the next step without further purification.
Step 2: Synthesis of 2-(3-methylphenyl)acetohydrazide
In a 250 mL round-bottom flask, dissolve the crude methyl 2-(3-methylphenyl)acetate (from the previous step) in methanol (100 mL).
To this solution, add hydrazine hydrate (85%, ~10 mL, excess) dropwise while stirring at room temperature.
Continue stirring the reaction mixture at room temperature for 6-8 hours. A precipitate may form during this time.[1]
Monitor the reaction completion by TLC.
Once the reaction is complete, remove the methanol under reduced pressure.
Add cold water to the residue to precipitate the solid product.
Filter the white solid, wash with cold water, and dry under vacuum to obtain 2-(3-methylphenyl)acetohydrazide.
Physicochemical and Spectral Characterization (Expected)
Property
Expected Value/Observation
Appearance
White crystalline solid
Molecular Formula
C₉H₁₂N₂O
Molecular Weight
164.21 g/mol
Melting Point
Typically in the range of 100-120 °C (varies with purity)
1,3,4-Oxadiazoles are a prominent class of heterocyclic compounds with a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[3] 2-(3-methylphenyl)acetohydrazide is an excellent precursor for synthesizing 2,5-disubstituted 1,3,4-oxadiazoles. A common and effective method involves the cyclodehydration of an N,N'-diacylhydrazine intermediate.
Reaction Mechanism and Workflow
The synthesis proceeds in two stages: acylation of the hydrazide followed by cyclodehydration.
Caption: Synthesis of 1,3,4-oxadiazoles from acetohydrazide.
Causality Explained: The initial step is a nucleophilic acyl substitution where the terminal -NH₂ group of the hydrazide attacks the electrophilic carbonyl carbon of the acid chloride. The subsequent cyclodehydration is promoted by a strong dehydrating agent like phosphorus oxychloride (POCl₃). POCl₃ activates the amide carbonyl oxygen, facilitating intramolecular nucleophilic attack by the other amide oxygen, followed by elimination of water to form the stable aromatic oxadiazole ring.
Experimental Protocol: Synthesis of 2-(3-methylphenyl)methyl-5-aryl-1,3,4-oxadiazole
This is a representative protocol based on general literature methods.[3][4]
In a 100 mL round-bottom flask, dissolve 2-(3-methylphenyl)acetohydrazide (1.64 g, 0.01 mol) in pyridine (15 mL).
Cool the solution in an ice bath. Add the desired aromatic acid chloride (0.01 mol) dropwise with constant stirring.
Allow the reaction mixture to stir at room temperature for 4-6 hours.
Pour the reaction mixture into ice-cold water. The precipitated N,N'-diacylhydrazine is filtered, washed with water, and dried.
Place the dried diacylhydrazine intermediate (0.005 mol) in a flask and add phosphorus oxychloride (10 mL).
Reflux the mixture for 5-7 hours. Monitor the reaction by TLC.
After cooling, carefully pour the reaction mixture onto crushed ice.
The solid product is filtered, washed thoroughly with water to remove any residual POCl₃, and then with a dilute sodium bicarbonate solution.
Recrystallize the crude product from a suitable solvent (e.g., ethanol or acetic acid) to obtain the pure 1,3,4-oxadiazole derivative.
Part 3: Accessing the 1,2,4-Triazole Scaffold
The 1,2,4-triazole ring is another privileged scaffold in medicinal chemistry, found in numerous antifungal, antiviral, and antidepressant drugs.[5][6][7] A robust route to 4-amino or 4-substituted-5-mercapto-1,2,4-triazoles starts from acetohydrazides.
Reaction Mechanism and Workflow
This synthesis involves the reaction of the hydrazide with carbon disulfide in a basic medium to form a dithiocarbazate salt, which is then cyclized with hydrazine.
Caption: Synthesis of 1,2,4-triazoles via dithiocarbazate.
Causality Explained: The reaction is initiated by the nucleophilic attack of the hydrazide's terminal nitrogen on carbon disulfide in the presence of a base (KOH), which deprotonates the nitrogen to enhance its nucleophilicity. The resulting dithiocarbazate intermediate then undergoes cyclization upon heating with hydrazine hydrate. One molecule of H₂S is eliminated in this intramolecular condensation to form the stable triazole ring.
Experimental Protocol: Synthesis of 4-Amino-5-((3-methylphenyl)methyl)-4H-1,2,4-triazole-3-thiol
This protocol is based on established methods for triazole synthesis from hydrazides.[5][7]
Add 2-(3-methylphenyl)acetohydrazide (1.64 g, 0.01 mol) to the solution and stir until it dissolves.
Add carbon disulfide (0.76 g, 0.01 mol) to the mixture.
Stir the reaction mixture at room temperature for 10-12 hours.
To this mixture, add hydrazine hydrate (85%, 2 mL, excess) and reflux for 8-10 hours, during which hydrogen sulfide gas may evolve.
Monitor the reaction by TLC. After completion, concentrate the solution to half its volume.
Pour the concentrated solution into ice-cold water and acidify with dilute hydrochloric acid or acetic acid to precipitate the product.
Filter the solid, wash with cold water, and recrystallize from ethanol to obtain the pure triazole derivative.
Part 4: Constructing Pyrazole Derivatives
Pyrazoles are five-membered aromatic heterocycles with two adjacent nitrogen atoms, widely recognized for their anti-inflammatory, analgesic, and antimicrobial activities.[8][9][10] The most common method for their synthesis is the Paal-Knorr condensation of a hydrazide with a 1,3-dicarbonyl compound.
Reaction Mechanism and Workflow
The reaction proceeds via a condensation-cyclization cascade.
Caption: Paal-Knorr synthesis of pyrazoles.
Causality Explained: The reaction is typically acid-catalyzed. One of the carbonyl groups of the 1,3-diketone is protonated, making it more electrophilic. The terminal nitrogen of the hydrazide attacks this carbonyl, leading to the formation of a hydrazone intermediate after dehydration. A subsequent intramolecular nucleophilic attack by the second nitrogen of the hydrazide onto the remaining carbonyl group, followed by another dehydration step, yields the stable aromatic pyrazole ring.
Experimental Protocol: Synthesis of 1-acetyl-3,5-dimethyl-1H-pyrazole derivative
This is a representative protocol for the synthesis of pyrazoles from hydrazides.[8][9]
In a 100 mL round-bottom flask, combine 2-(3-methylphenyl)acetohydrazide (1.64 g, 0.01 mol) and acetylacetone (1.0 g, 0.01 mol) in absolute ethanol (30 mL).
Add a few drops of glacial acetic acid as a catalyst.
Reflux the reaction mixture for 4-6 hours.
Monitor the progress of the reaction by TLC.
After the reaction is complete, cool the mixture to room temperature and pour it into ice-cold water.
The precipitated solid is filtered, washed with water, and dried.
Recrystallize the crude product from a suitable solvent like ethanol to obtain the pure pyrazole derivative.
Part 5: Biological Significance of Derived Heterocycles
The heterocyclic scaffolds synthesized from 2-(3-methylphenyl)acetohydrazide are of significant interest to drug development professionals due to their well-documented biological activities.
1,3,4-Oxadiazoles: Derivatives of this ring system are known to exhibit a broad range of pharmacological effects, including antibacterial, antifungal, anti-inflammatory, and anticancer activities.[3] The substitution pattern on the 2 and 5 positions, which can be readily varied using different acid chlorides in the synthesis, allows for fine-tuning of these properties.
1,2,4-Triazoles: This class of compounds is renowned for its potent antifungal agents (e.g., fluconazole).[7] The triazole-thiol derivatives synthesized from 2-(3-methylphenyl)acetohydrazide are valuable intermediates for further functionalization to create novel antimicrobial and anticancer agents.[6]
Pyrazoles: The pyrazole nucleus is a key component of several blockbuster drugs, most notably the COX-2 inhibitor Celecoxib. Pyrazole derivatives exhibit significant anti-inflammatory, analgesic, and antimicrobial properties.[8][9][10]
The incorporation of the 3-methylphenyl group from the starting hydrazide can enhance the lipophilicity of the final molecule, potentially improving membrane permeability and oral bioavailability, which are critical parameters in drug design.
Conclusion
2-(3-methylphenyl)acetohydrazide has proven to be a highly effective and versatile synthon in heterocyclic chemistry. Its straightforward synthesis and reactive nature provide a reliable platform for the construction of diverse and medicinally important five-membered heterocyclic rings, including 1,3,4-oxadiazoles, 1,2,4-triazoles, and pyrazoles. The established protocols and clear mechanistic pathways associated with its transformations make it an invaluable tool for researchers and scientists in the field of drug discovery. The continued exploration of this building block is expected to yield novel compounds with significant therapeutic potential.
References
Praveen, A. S., Jasinski, J. P., Krauss, S. T., Yathirajan, H. S., & Narayana, B. (2012). 2-(4-Methylphenyl)acetohydrazide. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 3), o421. [Link]
Pattan, S. R., et al. (2009). Synthesis, characterization and evaluation of antimicrobial activity of a series of 1,2,4-triazoles. Der Pharma Chemica, 1(2), 169-176. [Link]
El-Sayed, W. M., et al. (2019). Synthesis & Characterization of 2-(Substituted-Phenyl) Acetohydrazide Analogs, 1, 3, 4-Oxadiazoles, and 1,2,4-Triazine Ring Systems: A Novel Class of Potential Analgesic and Anti-Inflammatory Agents. ResearchGate. [Link]
Bhandari, S., et al. (2012). SYNTHESIS OF NOVEL 1,3,4-OXADIAZOLE DERIVATIVES AS POTENTIAL ANTIMICROBIAL AGENTS. International Journal of Pharmaceutical Sciences and Research. [Link]
Kavvadias, A., et al. (2020). Heterocycle Compounds with Antimicrobial Activity. PubMed. [Link]
Al-Amiery, A. A., et al. (2022). Synthesis and Characterization of Few New Substituted 1,3,4-Oxadiazoles 1,2,4-Triazoles and Schiff Bases via Chalcone Compounds. Impactfactor. [Link]
Patel, P., Gor, D., & Patel, P. S. (2012). SYNTHESIS AND SPECTRAL STUDY OF 2-(4-{[(SUBSTITUTEDPHENYL)IMINO]METHYL}PHENOXY)ACETO HYDRAZIDE. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. [Link]
Chigr, M., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 23(1), 134. [Link]
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Al-Omair, M. A., et al. (2024). Synthesis and antimicrobial activity of thiophene-based heterocycles derived from thiophene-2-carbohydrazide. PubMed. [Link]
Sharma, V., et al. (2022). A Review on Medicinally Important Heterocyclic Compounds. Current Organic Chemistry, 26(8), 758-782. [Link]
Mohan, M. H., & Jassim, I. K. (2022). Synthesis, Characterization and Evaluation of the Antibacterial Activity of Some Heterocyclic Compounds. International Journal of Drug Delivery Technology, 12(2), 733-737. [Link]
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Praveen, A. S., et al. (2013). (E)-N'-(4-Fluoro-benzyl-idene)-2-(3-methyl-phen-yl)acetohydrazide. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 3), o421. [Link]
Semantic Scholar. (n.d.). Synthesis of 1,3,4-Oxadiazole Derivatives Based on 2-[3-Alkyl-5(morpholinomethyl)-4,5-dihydro-1H-pyrazol-1-yl]-acetohydrazide. Semantic Scholar. [Link]
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Shiri, L., et al. (2022). A New Pathway for the Preparation of Pyrano[2,3-c]pyrazoles and molecular Docking as Inhibitors of p38 MAP Kinase. Molecules, 27(9), 3009. [Link]
Pattan, S. R., et al. (2009). Synthesis, characterization and evaluation of antimicrobial activity of a series of 1,2,4-triazoles. Der Pharma Chemica. [Link]
Application Note: A Comprehensive Protocol for the Synthesis of 2-(3-methylphenyl)acetohydrazide from Esters
Introduction: The Significance of Arylacetohydrazides Hydrazides are a pivotal class of organic compounds characterized by the -C(=O)NHNH₂ functional group. They serve as versatile synthons and key structural motifs in m...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Significance of Arylacetohydrazides
Hydrazides are a pivotal class of organic compounds characterized by the -C(=O)NHNH₂ functional group. They serve as versatile synthons and key structural motifs in medicinal chemistry and drug discovery.[1][2] Their ability to act as building blocks for various heterocyclic systems, such as oxadiazoles, triazoles, and pyrazoles, makes them indispensable in the development of novel therapeutic agents.[1] 2-(Aryl)acetohydrazide analogs, in particular, have been investigated for a wide range of biological activities, including analgesic, anti-inflammatory, and antimicrobial properties.[3][4]
This application note provides a detailed, field-proven protocol for the synthesis of 2-(3-methylphenyl)acetohydrazide from its corresponding ester, methyl 2-(3-methylphenyl)acetate. The procedure is designed for researchers in synthetic chemistry and drug development, emphasizing not only the procedural steps but also the underlying chemical principles, critical safety measures, and troubleshooting strategies to ensure a successful and reproducible outcome.
The synthesis of an acetohydrazide from an ester is a classic example of nucleophilic acyl substitution, specifically hydrazinolysis. In this reaction, hydrazine (typically in the form of hydrazine hydrate) acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of the ester.
The mechanism proceeds through a tetrahedral intermediate. The lone pair of electrons on a terminal nitrogen of the hydrazine molecule initiates the attack on the ester's carbonyl carbon. This breaks the C=O pi bond, forming a transient species with a negatively charged oxygen and a positively charged nitrogen. The intermediate then collapses, reforming the carbonyl double bond and expelling the alkoxide (e.g., methoxide from a methyl ester) as a leaving group. A final proton transfer yields the stable 2-(3-methylphenyl)acetohydrazide product and an alcohol byproduct (e.g., methanol). This transformation is a robust and widely used method for preparing hydrazides from their corresponding esters.[5][6]
Hydrazine hydrate is a Particularly Hazardous Substance (PHS) and demands rigorous safety protocols. It is acutely toxic via inhalation, ingestion, and dermal contact.[7] It is also corrosive, capable of causing severe skin and eye burns, and is a suspected human carcinogen.[8][9] All handling must be performed with the utmost care.
Engineering Controls : All operations involving hydrazine hydrate must be conducted inside a certified chemical fume hood with proper airflow.[7][9]
Personal Protective Equipment (PPE) : A flame-resistant lab coat, ANSI Z87.1-compliant chemical splash goggles, and a full-face shield are mandatory.[7][9] Double-gloving with nitrile or chloroprene gloves is required to prevent skin contact.[7][10]
Storage : Store hydrazine hydrate in a cool, dry, well-ventilated area designated for corrosives and PHS, away from heat, sparks, and incompatible materials.[8][11] The container must be kept tightly closed, preferably under an inert atmosphere.[11]
Spill & Exposure :
Spill : Do not attempt to clean a hydrazine spill yourself. Evacuate the area, notify personnel, and contact the institutional Environmental Health & Safety (EH&S) department immediately.[7]
Exposure : In case of skin or eye contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek urgent medical attention.[7][10] If inhaled, move the individual to fresh air and seek immediate medical help.[7]
Waste Disposal : All hydrazine-containing waste, including empty containers and contaminated materials, must be treated as hazardous waste and disposed of according to institutional and regulatory guidelines.[9][10]
Detailed Experimental Protocol
This protocol details the synthesis on a 0.1 molar scale. Reagent quantities can be adjusted as needed.
Materials and Equipment
Reagents :
Methyl 2-(3-methylphenyl)acetate (≥98% purity)
Hydrazine Hydrate (80% solution in water)
Ethanol (96% or absolute)
Deionized Water
Standard TLC supplies (silica plates, developing chamber)
Equipment :
250 mL round-bottom flask
Water-cooled reflux condenser
Magnetic stirrer/hotplate
Glass funnel and filter paper
Büchner funnel and vacuum flask
Rotary evaporator
Beakers and graduated cylinders
Step-by-Step Synthesis Procedure
Reaction Setup : Assemble the reflux apparatus (250 mL round-bottom flask and condenser) securely in the chemical fume hood. Place a magnetic stir bar in the flask.
Reagent Charging :
Add methyl 2-(3-methylphenyl)acetate (16.42 g, 0.1 mol) to the round-bottom flask.
Add ethanol (100 mL) and begin stirring to dissolve the ester.
Carefully measure and add hydrazine hydrate (80% solution, ~7.5 mL, 0.12 mol, 1.2 equivalents) to the stirring solution. A slight exotherm may be observed.
Reaction Execution :
Heat the reaction mixture to a gentle reflux (internal temperature of approximately 80 °C) using the heating mantle.
Maintain the reflux with continuous stirring for 4-8 hours.
Reaction Monitoring :
Monitor the reaction's progress by Thin-Layer Chromatography (TLC) every hour. Use a solvent system like 1:1 Ethyl Acetate:Hexanes.
The reaction is complete when the starting ester spot (higher Rf) is no longer visible and a new, more polar product spot (lower Rf) is dominant.[12]
Product Isolation and Work-up :
Once the reaction is complete, turn off the heat and allow the mixture to cool to room temperature.
Reduce the solvent volume by approximately 70-80% using a rotary evaporator.
Pour the concentrated, syrupy residue slowly into a beaker containing 250 mL of ice-cold deionized water while stirring vigorously.
A white solid precipitate of the desired hydrazide should form immediately.[13]
Continue stirring the slurry in the ice bath for 30 minutes to maximize precipitation.
Collect the solid product by vacuum filtration using a Büchner funnel.
Purification :
Wash the filter cake thoroughly with two portions of cold deionized water (2 x 50 mL) followed by a small portion of cold ethanol (20 mL) to remove residual hydrazine and other water-soluble impurities.[12]
For high-purity material, the crude product can be recrystallized from an ethanol/water mixture. Dissolve the solid in a minimum amount of hot ethanol and add hot water dropwise until turbidity persists. Allow to cool slowly to room temperature, then place in an ice bath to complete crystallization.
Drying and Characterization :
Dry the purified white crystalline solid in a vacuum oven at 40-50 °C to a constant weight.
Characterize the final product by determining its melting point and using spectroscopic methods (¹H NMR, ¹³C NMR, IR, and MS) to confirm its identity and purity.[5][14]
Data Summary and Visualization
Quantitative Protocol Summary
Parameter
Value
Notes
Starting Ester
Methyl 2-(3-methylphenyl)acetate
Molar Mass ( g/mol )
164.20
Amount (mol)
0.1
Scale of the reaction
Mass (g)
16.42
Nucleophile
Hydrazine Hydrate (80%)
A slight excess drives the reaction to completion.[12]
Molar Equivalents
1.2
Amount (mol)
0.12
Volume (mL)
~7.5
Density of 80% solution ≈ 1.02 g/mL
Solvent
Ethanol
A common and effective solvent for hydrazinolysis.[5]
Volume (mL)
100
Reaction Conditions
Temperature (°C)
~80 (Reflux)
Standard condition to ensure a reasonable reaction rate.[12]
Time (h)
4–8
Monitor by TLC for completion.
Product
2-(3-methylphenyl)acetohydrazide
Molar Mass ( g/mol )
164.20
Theoretical Yield (g)
16.42
Expected Yield
>90%
This reaction is typically high-yielding.
Experimental Workflow Diagram
Caption: Synthesis workflow for 2-(3-methylphenyl)acetohydrazide.
Expert Insights and Troubleshooting
Causality Behind Choices :
Ethanol as Solvent : Ethanol is an excellent choice as it readily dissolves both the ester and hydrazine hydrate, is relatively inert, and its boiling point is suitable for refluxing the reaction. Its byproduct, methanol, is easily removed with ethanol during rotary evaporation.
Excess Hydrazine : Using a slight excess (1.2-1.5 equivalents) of hydrazine ensures that the limiting reagent (the more expensive ester) is fully consumed, maximizing the yield.[12]
Precipitation in Water : Arylacetohydrazides typically exhibit low solubility in cold water, whereas hydrazine hydrate and the alcohol byproduct are highly soluble. This differential solubility allows for a simple and effective initial purification step.[13]
Troubleshooting Guide :
Problem
Potential Cause
Recommended Solution
Low or No Product Yield
Incomplete reaction due to insufficient time or temperature.
Extend the reflux time and re-verify completion by TLC. Ensure a sufficient excess of hydrazine hydrate was used.[12]
Oily Product / Failure to Precipitate
The product may be too soluble, or significant impurities are present.
Try removing the solvent completely under reduced pressure and then triturating the resulting residue with a non-polar solvent (e.g., hexanes or diethyl ether) to induce solidification.[12]
Product Contaminated with Starting Material
Incomplete reaction.
If the reaction cannot be driven to completion, the product can be purified via recrystallization or column chromatography.
References
Vertex AI Search. (2025).
Fisher Scientific. (2023).
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Mohareb, R. M., et al. Reaction of Phenylhydrazo ethylacetoacetate. International Journal of Applied Biology and Pharmaceutical Technology.
Sarsenbayeva, A., et al. (2022). Synthesis of hydrazides of heterocyclic amines and their antimicrobial and spasmolytic activity. PMC. Available at: [Link]
BenchChem. (2025). Optimizing the reaction conditions for hydrazinolysis of phenazine esters.
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Al-Hourani, B. J., et al. (2020). Oxidations of Benzhydrazide and Phenylacetic Hydrazide by Hexachloroiridate(IV): Reaction Mechanism and Structure–Reactivity Relationship. PMC. Available at: [Link]
Nayak, P. S., et al. Synthesis & Characterization of 2-(substituted-phenyl)acetohydrazide Analogs.... Bentham Science Publisher.
Al-Shammari, M. B., et al. (2023). 4-Methyl/Phenyl-1,2,5,6-tetraazafluoranthen-3(2H)-ones Synthesis: Mechanistic Pathway Study.... MDPI. Available at: [Link]
Pinto, M., et al. (2025). Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications. MDPI. Available at: [Link]
Al-Masoudi, W. A. Synthesis of Some New Heterocyclic Compounds Using -(N-Saccharin) Acetohydrazide.
O'Donovan, R. DEVELOPMENT OF A SYNTHETIC ROUTE TO THE ACTIVE INGREDIENT OF AN AGRICULTURAL HERBICIDE.
International Journal of Pharmaceutical Sciences and Research. (2012). SYNTHESIS AND SPECTRAL STUDY OF 2-(4-{[(SUBSTITUTEDPHENYL)IMINO]METHYL}PHENOXY)ACETO HYDRAZIDE.
ResearchGate. (2015). What is the best procedure and condition to prepare hydrazide by reaction of ester and hydrazine?
Semantic Scholar. (2006).
ResearchGate. Scheme 4. Hydrazinolysis of 4-phenyl-1,2,5,6-tetraazafluoranthen-3(2H)
Mali, S. S., & Mante, R. D. (2021). Mini-Review of the Importance of Hydrazides and Their Derivatives—Synthesis and Biological Activity. MDPI. Available at: [Link]
Organic & Biomolecular Chemistry (RSC Publishing). Expedient synthesis of 3-hydroxyisoquinolines and 2-hydroxy-1,4-naphthoquinones....
Google Patents. (2013).
Research Journal of Pharmacy and Technology. (2022). Synthesis and Pharmacological Profile of Hydrazide Compounds.
Application Notes and Protocols for the Synthesis of Schiff Bases from 2-(3-methylphenyl)acetohydrazide
Abstract This document provides a comprehensive guide for the synthesis, purification, and characterization of novel Schiff bases derived from 2-(3-methylphenyl)acetohydrazide. These hydrazone compounds are of significan...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a comprehensive guide for the synthesis, purification, and characterization of novel Schiff bases derived from 2-(3-methylphenyl)acetohydrazide. These hydrazone compounds are of significant interest to researchers in medicinal chemistry and drug development due to their structural versatility and wide spectrum of potential biological activities.[1] The protocols herein are designed to be robust and reproducible, detailing the acid-catalyzed condensation reaction between the subject hydrazide and various aromatic aldehydes. We offer in-depth explanations for methodological choices, present representative data in a structured format, and provide detailed characterization guidelines to ensure scientific integrity and successful synthesis.
Introduction and Scientific Context
Schiff bases are a class of organic compounds characterized by the presence of a carbon-nitrogen double bond, known as an azomethine or imine group (-C=N-).[2][3] When synthesized via the condensation of a hydrazide with an aldehyde or ketone, the resulting subclass is specifically referred to as a hydrazone.[4][5] These compounds form the backbone of numerous molecules that exhibit a remarkable range of pharmacological properties, including antimicrobial, anti-inflammatory, anticonvulsant, and anticancer activities.[1][6][7] The biological efficacy is often attributed to the azomethine linkage, which is crucial for mediating interactions with biological targets.[2]
The precursor at the core of this protocol, 2-(3-methylphenyl)acetohydrazide, serves as a versatile scaffold. The tolyl group introduces a lipophilic character that can be advantageous for membrane permeability, while the acetohydrazide moiety provides the nucleophilic primary amine necessary for Schiff base formation. By reacting this hydrazide with a library of substituted aromatic aldehydes, researchers can systematically modify the electronic and steric properties of the final molecule, enabling structure-activity relationship (SAR) studies essential for modern drug discovery.
This guide provides a self-validating system for synthesis, beginning with the preparation of the core hydrazide from its corresponding ester and culminating in the detailed characterization of the final Schiff base products.
Reaction Mechanism and Rationale
The formation of a Schiff base (hydrazone) is a classic acid-catalyzed nucleophilic addition-elimination reaction.[8] The process involves two primary stages:
Nucleophilic Addition: The terminal nitrogen atom of the hydrazide's primary amine (-NH₂) acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde. This forms a tetrahedral intermediate known as a carbinolamine.[3] The presence of an acid catalyst (e.g., glacial acetic acid) protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon and accelerating this step.
Dehydration: The carbinolamine intermediate is unstable and readily eliminates a molecule of water. The acid catalyst facilitates this step by protonating the hydroxyl group, converting it into a better leaving group (H₂O). The subsequent loss of water and a proton results in the formation of a stable C=N double bond, yielding the final hydrazone product.[8]
Ethanol is selected as the solvent of choice due to its ability to dissolve both the hydrazide and a wide range of aromatic aldehydes, its relatively high boiling point suitable for reflux, and its ease of removal during product work-up.[9]
Experimental Protocols and Methodologies
Part A: Synthesis of 2-(3-methylphenyl)acetohydrazide (Starting Material)
Rationale: This preliminary step ensures a consistent and high-purity source of the key reactant. The procedure involves the hydrazinolysis of the corresponding ester.[10][11]
Materials:
Methyl 2-(3-methylphenyl)acetate
Hydrazine hydrate (80% or higher)
Absolute Ethanol
Round-bottom flask, reflux condenser, magnetic stirrer, ice bath, Buchner funnel
Procedure:
In a 250 mL round-bottom flask, dissolve methyl 2-(3-methylphenyl)acetate (1 equiv.) in absolute ethanol (approx. 10 mL per gram of ester).
To this stirring solution, add hydrazine hydrate (1.5 equiv.) dropwise.
Fit the flask with a reflux condenser and heat the reaction mixture to reflux for 4-6 hours.
Monitor the reaction's completion using Thin Layer Chromatography (TLC), eluting with a 1:1 mixture of ethyl acetate and hexane.
Upon completion, cool the reaction mixture to room temperature and then place it in an ice bath for 30 minutes to facilitate precipitation.
Collect the resulting white solid by vacuum filtration through a Buchner funnel.
Wash the solid with a small volume of cold ethanol to remove any unreacted starting materials.
Dry the purified 2-(3-methylphenyl)acetohydrazide in a vacuum oven at 50-60 °C. The product can be used directly in the next step.
Part B: General Procedure for Schiff Base Synthesis
Rationale: This robust protocol describes the acid-catalyzed condensation to form the target Schiff bases. Refluxing provides the necessary thermal energy to drive the dehydration step to completion.[12][13]
Materials and Equipment:
2-(3-methylphenyl)acetohydrazide (from Part A)
Various aromatic aldehydes (e.g., benzaldehyde, 4-chlorobenzaldehyde, 4-methoxybenzaldehyde)
Absolute Ethanol
Glacial Acetic Acid (catalyst)
Standard laboratory glassware: 100 mL round-bottom flask, reflux condenser
Magnetic stirrer with hot plate
TLC plates (silica gel)
Filtration apparatus (Buchner funnel)
Melting point apparatus
Step-by-Step Methodology:
Reaction Setup: In a 100 mL round-bottom flask, dissolve 2-(3-methylphenyl)acetohydrazide (10 mmol, 1.64 g) in 30 mL of absolute ethanol.
Reagent Addition: To this clear, stirring solution, add an equimolar amount of the selected aromatic aldehyde (10 mmol).[10][14]
Catalyst Addition: Add 3-4 drops of glacial acetic acid to the reaction mixture using a Pasteur pipette.[4][14][15]
Reflux: Connect the flask to a reflux condenser and heat the mixture to a gentle reflux (approx. 80 °C) using a heating mantle or water bath. Continue refluxing with constant stirring for 3-5 hours.
Reaction Monitoring: Periodically check the progress of the reaction by TLC (e.g., every hour) using an appropriate solvent system (e.g., ethyl acetate/hexane, 3:7 v/v) to observe the consumption of starting materials and the formation of the product spot.
Product Isolation: After the reaction is complete, remove the heat source and allow the flask to cool to room temperature. A solid precipitate will often form during this time. To maximize yield, cool the mixture further in an ice bath for 30 minutes.
Purification: Collect the crude product by vacuum filtration. Wash the filter cake with a small amount of cold ethanol to remove the catalyst and any residual reactants.[11]
Recrystallization: For higher purity, recrystallize the product from absolute ethanol. Dissolve the crude solid in a minimum amount of hot ethanol and allow it to cool slowly to form pure crystals.
Drying and Analysis: Dry the purified crystalline product in a vacuum oven. Determine the final yield and melting point, and proceed with spectroscopic characterization.
Visualization of Experimental Workflow
The following diagram provides a high-level overview of the synthesis and characterization process.
Caption: Workflow for the synthesis and characterization of Schiff bases.
Data Presentation and Characterization
Successful synthesis should be confirmed through a combination of physical and spectroscopic methods. The following tables present representative data for a series of Schiff bases synthesized from 2-(3-methylphenyl)acetohydrazide.
Table 1: Representative Reaction Yields and Physical Properties
| Mass Spec (EI) | m/z 287.1 [M]⁺, 289.1 [M+2]⁺ (characteristic isotopic pattern for chlorine) |
Interpreting Characterization Data:
FT-IR: The most critical evidence for successful Schiff base formation is the appearance of a strong absorption band in the 1600-1650 cm⁻¹ region, corresponding to the C=N (azomethine) stretching vibration.[16] Concurrently, the characteristic C=O stretching frequency of the starting aldehyde (typically ~1700 cm⁻¹) will be absent. The amide C=O (~1660 cm⁻¹) and N-H (~3200 cm⁻¹) stretches from the hydrazide moiety will remain.[15]
¹H NMR: The definitive signal is a singlet in the δ 8.0–9.0 ppm range, which corresponds to the proton of the newly formed azomethine group (-N=CH-).[17] The disappearance of the aldehyde proton signal (typically δ 9.5-10.5 ppm) also confirms the reaction. A downfield singlet (often >11.0 ppm) is characteristic of the amide N-H proton.[10]
Mass Spectrometry: This technique confirms that the molecular weight of the product matches the calculated value for the condensed Schiff base, providing definitive proof of its identity.[13]
Safety and Handling
All experimental procedures should be conducted in a well-ventilated fume hood.
Personal Protective Equipment (PPE), including safety goggles, a lab coat, and appropriate gloves, must be worn at all times.
Hydrazine hydrate is corrosive and toxic; handle with extreme care.
Aromatic aldehydes can be irritants and sensitizers. Avoid inhalation and skin contact.
Glacial acetic acid is corrosive. Handle with care.
Conclusion
The protocols detailed in this application note provide a reliable and efficient pathway for the synthesis of Schiff bases from 2-(3-methylphenyl)acetohydrazide. By following the outlined procedures for synthesis, purification, and characterization, researchers can confidently generate a diverse library of novel hydrazone compounds for evaluation in drug discovery programs and other scientific applications. The provided rationale and characterization data serve as a benchmark for ensuring the quality and identity of the synthesized molecules.
References
Monfared, H. H., & Mayer, P. (2007). Synthesis and Spectral Characterization of Hydrazone Schiff Bases Derived from 2,4-Dinitrophenylhydrazine. Crystal Structure of Salicylaldehyde. Zeitschrift für Naturforschung B, 62(5), 717–720.
Pawaiya, A., Pawaiya, P., Rajput, S., Agrawal, M. C., & Bhatnagar, R. K. (2014). Synthesis, characterization and antifungal activity of hydrazone schiff base. Journal of Applicable Chemistry, 3(2), 527-531.
Umar, A. B., et al. (2023). Mechanism of Schiff base (imine) Formation. ResearchGate.
Chaudhary, N. K., et al. (2021). Schiff base metal complex as a potential therapeutic drug in medical science. BIBECHANA, 18(1), 214-230.
Khan, S. A., et al. (2017). Synthesis, characterization and biological activities of hydrazone schiff base and its novel metals complexes. Malaysian Journal of Analytical Sciences, 21(1), 209-220.
Sharma, K. (2016). Role of Schiff Base in Drug Discovery Research. Journal of Applied Pharmacy, 8(2).
BenchChem. (2025). Application Notes and Protocols for the Synthesis of Schiff Bases from 1-Acetylpiperidine-4-carbohydrazide. BenchChem.
de Oliveira, C. R., et al. (2023). Synthesis and Characterization of Novel Hydrazone Complexes: Exploring DNA/BSA Binding and Antimicrobial Potential. Molecules, 28(13), 5174.
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Al-Shemary, R. K., et al. (2022). Synthesis and Applications of Schiff Bases from some sulfa drugs and their metal complexes: review. Der Pharma Chemica, 14(12), 18-24.
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ResearchGate. (2023). What are the best conditions in schiff-base reaction when I react hydrazide with aldehyde? ResearchGate.
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Jassim, H. A. (2023). Synthesis, Characterization, and Biological Activity of New Metal Ion Complexes with Schiff Base (Z)-3((E)-2-Hydroxybenzylidene) Hydrazineylidene) Indolin-2-One. Journal of Medicinal and Chemical Sciences, 6(8), 1827-1841.
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Mohammed, M. A., et al. (2021). Synthesis And Characterization Of New Schiff Bases And Their 1,3-Oxazepines Derived From Phthalic Anhydride. Systematic Reviews in Pharmacy, 12(1), 143-149.
Ghamdi, A. M., et al. (2022). Synthesis, Characterization and Biological Activity of Schiff Bases Derived from Heterocyclic Compounds. Teikyo Medical Journal, 45(1).
El-Sayed, Y. S., et al. (2018). Synthesis Characterization and Biological Applications of Schiff Base Complexes Containing Acetophenone Derivatives. Academic Journal of Chemistry, 3(6), 46-56.
Staszewska-Krajewska, O., et al. (2022). Different Schiff Bases—Structure, Importance and Classification. Molecules, 27(7), 2233.
BenchChem. (2025). Application Notes and Protocols: Synthesis of Schiff Bases from 2-(4-Ethylphenoxy)acetohydrazide and Aldehydes. BenchChem.
Application Notes & Protocols: A Step-by-Step Guide to the Hydrazinolysis of Ethyl 3-Methylphenylacetate
Introduction and Significance The conversion of esters to their corresponding hydrazides is a fundamental transformation in organic synthesis, serving as a gateway to a diverse array of valuable chemical entities. This p...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction and Significance
The conversion of esters to their corresponding hydrazides is a fundamental transformation in organic synthesis, serving as a gateway to a diverse array of valuable chemical entities. This process, known as hydrazinolysis, involves the nucleophilic acyl substitution of an ester's alkoxy group with hydrazine. The resulting acyl hydrazides are not merely stable intermediates but are crucial building blocks in medicinal chemistry and drug development.[1][2] Their unique chemical reactivity allows for their elaboration into various heterocyclic compounds, such as pyrazoles and oxadiazoles, which are prevalent scaffolds in many pharmacologically active molecules.[1] Furthermore, acetic acid hydrazide derivatives are key precursors in the synthesis of antimicrobial, analgesic, and anticancer drugs.[3][4]
This document provides a comprehensive, step-by-step protocol for the hydrazinolysis of ethyl 3-methylphenylacetate to yield 3-methylphenylacetic acid hydrazide. It is designed for researchers, scientists, and drug development professionals, offering not just a procedural outline but also the underlying chemical principles, critical safety mandates, and troubleshooting guidance to ensure a successful and safe synthesis.
Reaction Principle and Mechanism
The hydrazinolysis of an ester is a classic example of nucleophilic acyl substitution. Hydrazine (NH₂NH₂), often in the form of hydrazine hydrate, is a potent nucleophile due to the "alpha effect," where the adjacent lone pair of electrons on the neighboring nitrogen atom enhances its nucleophilicity.[5] The reaction proceeds via the attack of the hydrazine nitrogen on the electrophilic carbonyl carbon of the ester. This forms a tetrahedral intermediate, which then collapses, expelling the ethoxide (⁻OEt) leaving group to form the stable hydrazide product.
The overall transformation is as follows:
Reactants: Ethyl 3-methylphenylacetate and Hydrazine Hydrate
WARNING: Hydrazine and its hydrate are highly toxic, corrosive, and suspected carcinogens.[6][7][8] Both acute and chronic exposure must be strictly avoided.[8] Adherence to the following safety protocols is mandatory.
Engineering Controls: All handling of hydrazine hydrate, including weighing, transferring, and the reaction itself, must be conducted inside a certified chemical fume hood with proper airflow.[8][9]
Personal Protective Equipment (PPE): A comprehensive PPE ensemble is required:
Eye Protection: Chemical splash goggles and a full-face shield are mandatory.[8]
Hand Protection: Wear chemical-resistant gloves, such as butyl or nitrile gloves.[8] Always double-check glove compatibility with hydrazine.
Body Protection: A chemical-resistant apron over a flame-retardant lab coat is required.[9]
Spill & Exposure Procedures:
Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and seek urgent medical attention.[6][7] Remove contaminated clothing immediately.[6]
Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding eyelids open. Seek immediate medical attention.[7]
Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[7]
Spills: Small spills inside a fume hood can be absorbed with an inert material (e.g., vermiculite, dry sand). Do not use combustible materials. The contaminated material should be treated as hazardous waste. For larger spills, evacuate the area and contact emergency services.
Waste Disposal: All hydrazine-containing waste streams must be collected in a dedicated, clearly labeled hazardous waste container.[8] Do not mix with other waste, especially oxidizing agents, as this can lead to a vigorous or explosive reaction.[9] Dispose of waste through your institution's environmental health and safety office.
Materials and Equipment
Reagents
Reagent
Grade
Supplier
Notes
Ethyl 3-methylphenylacetate
≥98%
Commercially Available
Starting ester.
Hydrazine Hydrate
80% solution in water
Commercially Available
Highly Toxic. Handle with extreme care.
Ethanol (EtOH)
Anhydrous, 200 proof
Commercially Available
Used as the reaction solvent.
Deionized Water
N/A
In-house
Used for work-up.
Ethyl Acetate (EtOAc)
ACS Grade
Commercially Available
For TLC and potential extraction.
Hexane
ACS Grade
Commercially Available
For TLC and potential recrystallization.
Equipment
Round-bottom flask (100 mL)
Reflux condenser with water lines
Magnetic stir bar and hotplate stirrer
Glass funnel
Buchner funnel and filtration flask
Vacuum source
Beakers and Erlenmeyer flasks
Graduated cylinders
TLC plates (silica gel 60 F₂₅₄)
TLC developing chamber
UV lamp for TLC visualization
Rotary evaporator (optional)
Analytical Instruments: NMR Spectrometer, FT-IR Spectrometer, Mass Spectrometer
Detailed Experimental Protocol
This protocol is based on a 10 mmol scale. Adjust quantities proportionally for different scales.
Part 1: Reaction Setup and Execution
Apparatus Assembly: In a chemical fume hood, place a 100 mL round-bottom flask containing a magnetic stir bar on a hotplate stirrer. Fit the flask with a reflux condenser and connect the condenser to a chilled water source.
Reagent Charging:
To the flask, add ethyl 3-methylphenylacetate (1.78 g, 10.0 mmol, 1.0 eq).
Add 25 mL of anhydrous ethanol to dissolve the ester. Stir until a homogeneous solution is formed.
Hydrazine Addition:
CAUTION: Perform this step with extreme care in the fume hood.
Slowly add hydrazine hydrate (80% solution, ~3.13 mL, 50.0 mmol, 5.0 eq) to the stirred solution. An excess of hydrazine is used to drive the reaction to completion.
Reflux:
Heat the reaction mixture to reflux (approximately 80-85 °C) using the hotplate.
Allow the reaction to reflux for 8-12 hours. The reaction progress should be monitored periodically.
Part 2: Reaction Monitoring
TLC Analysis: Monitor the reaction's progress using Thin-Layer Chromatography (TLC).[10]
Eluent System: A typical eluent is a 1:1 mixture of ethyl acetate and hexane.
Procedure: Using a capillary tube, spot the starting material (a dilute solution of ethyl 3-methylphenylacetate in ethanol) and the reaction mixture on a TLC plate.
Visualization: After developing the plate, visualize the spots under a UV lamp. The starting ester will be less polar (higher Rƒ value) than the hydrazide product, which will appear as a new, more polar spot (lower Rƒ value) as the reaction proceeds. The reaction is considered complete when the starting ester spot is no longer visible.
Part 3: Work-up and Product Isolation
Cooling & Precipitation:
Once the reaction is complete, turn off the heat and allow the flask to cool to room temperature.
Place the flask in an ice-water bath for 30-60 minutes to facilitate the precipitation of the solid product. In many cases, the product will crystallize directly from the reaction mixture upon cooling.[11]
Isolation by Filtration:
Collect the precipitated white solid by vacuum filtration using a Buchner funnel.
Wash the collected solid (the "filter cake") with a small amount of cold ethanol (2 x 10 mL) to remove residual hydrazine hydrate and other soluble impurities.[11]
Drying:
Transfer the purified solid to a pre-weighed watch glass and dry under vacuum to a constant weight.
The expected product is 3-methylphenylacetic acid hydrazide, a white crystalline solid.
Part 4: Purification and Characterization (If Necessary)
Recrystallization: If the product's purity is insufficient (as determined by TLC or NMR), it can be further purified by recrystallization.[10][12] A common solvent system for hydrazides is ethanol or an ethanol/water mixture.
Characterization: Confirm the identity and purity of the final product using standard analytical techniques:
¹H NMR: Expect characteristic peaks for the aromatic protons, the benzylic CH₂ group, the methyl group, and the broad NH and NH₂ protons.
¹³C NMR: Expect signals for the carbonyl carbon, aromatic carbons, the benzylic carbon, and the methyl carbon.
FT-IR: Look for characteristic absorption bands for N-H stretching (around 3200-3400 cm⁻¹), C=O stretching (amide I band, around 1640-1680 cm⁻¹), and N-H bending (amide II band, around 1550 cm⁻¹).
Mass Spectrometry: Determine the molecular weight of the product to confirm its identity.
Data Summary and Expected Results
Parameter
Value
Starting Material
Ethyl 3-methylphenylacetate
Molecular Weight (Ester)
178.23 g/mol
Amount of Ester
1.78 g (10.0 mmol)
Reagent
Hydrazine Hydrate (80%)
Molar Equivalents (Hydrazine)
5.0 eq
Solvent
Anhydrous Ethanol
Reaction Temperature
Reflux (~80-85 °C)
Reaction Time
8-12 hours
Product
3-methylphenylacetic acid hydrazide
Molecular Weight (Product)
164.21 g/mol
Theoretical Yield
1.64 g
Expected Yield
75-90%
Appearance
White crystalline solid
Visualized Workflows and Mechanisms
Reaction Mechanism
Caption: Mechanism of nucleophilic acyl substitution.
Experimental Workflow
Caption: Step-by-step experimental workflow.
Troubleshooting Guide
Issue
Potential Cause(s)
Suggested Solution(s)
Low or No Yield
1. Insufficient reaction time or temperature.2. Poor quality or wet reagents (especially ethanol).3. Ineffective precipitation during work-up.
1. Extend the reflux time and ensure the correct temperature is maintained.2. Use anhydrous ethanol and fresh hydrazine hydrate.3. Concentrate the reaction mixture under reduced pressure, then attempt to precipitate by adding to cold water or triturating with a non-polar solvent like hexane.[11]
Product is an Oil or Gummy Solid
1. Presence of impurities.2. Product has a low melting point or is amorphous.
1. Attempt to induce crystallization by scratching the inside of the flask with a glass rod.2. Try dissolving the crude material in a minimal amount of a hot solvent (e.g., ethanol) and then slowly adding a non-polar "anti-solvent" (e.g., hexane) until turbidity persists, then cool.[11]3. If crystallization fails, purify via column chromatography.[10][12]
Product Contaminated with Starting Material (TLC)
1. Reaction is incomplete.2. Insufficient amount of hydrazine used.
1. Increase the reflux time.2. Ensure at least 3-5 equivalents of hydrazine hydrate are used to drive the equilibrium.
Product Does Not Precipitate Upon Cooling
1. The product has significant solubility in the solvent mixture.2. The concentration of the product is too low.
1. Remove the ethanol solvent using a rotary evaporator. The resulting residue can then be triturated with cold water or a non-polar solvent to induce precipitation.[11]2. Add the reaction mixture to a larger volume of cold, stirred water to precipitate the product.
References
Vertex AI Search, based on a SAFETY DATA SHEET for Hydrazine hydr
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Application Note & Protocols: High-Purity Crystallization of 2-(3-methylphenyl)acetohydrazide
Abstract: This document provides a comprehensive guide to the crystallization of 2-(3-methylphenyl)acetohydrazide, a key intermediate in pharmaceutical synthesis. The protocols herein are designed for researchers, scient...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract:
This document provides a comprehensive guide to the crystallization of 2-(3-methylphenyl)acetohydrazide, a key intermediate in pharmaceutical synthesis. The protocols herein are designed for researchers, scientists, and drug development professionals to achieve high purity and desirable crystal morphology. This guide moves beyond simple step-by-step instructions to explain the underlying principles of crystallization, enabling rational method development and troubleshooting. We will explore cooling, antisolvent, and vapor diffusion crystallization techniques, supported by detailed protocols, solvent selection strategies, and methods for crystal characterization.
Introduction: The Critical Role of Crystallization
2-(3-methylphenyl)acetohydrazide is a versatile building block in medicinal chemistry. Like many active pharmaceutical ingredients (APIs) and their precursors, its purity, solid-state form (polymorphism), and crystal morphology are critical quality attributes. These factors directly influence downstream processability, stability, and bioavailability. Crystallization is the primary unit operation for controlling these attributes, offering superior purification and particle design capabilities compared to other methods.
Hydrazide-containing molecules, such as the topic compound, are known for their strong hydrogen bonding capabilities, primarily through the -C(=O)NHNH2 moiety.[1] This can lead to the formation of robust crystal lattices but also presents challenges, including the potential for multiple polymorphic forms and the risk of "oiling out" if conditions are not precisely controlled.[2] This guide provides the technical framework to navigate these challenges effectively.
Physicochemical Profile of 2-(3-methylphenyl)acetohydrazide
Understanding the molecule's intrinsic properties is the foundation of any successful crystallization strategy.
Property
Value / Description
Significance in Crystallization
Molecular Formula
C9H12N2O
---
Molecular Weight
164.21 g/mol
Influences dissolution kinetics.
Structure
The tolyl group provides hydrophobicity, while the acetohydrazide group is polar and a strong hydrogen bond donor/acceptor.[3]
Predicted logP
~1.0 - 1.5
Suggests moderate solubility in a range of organic solvents and limited solubility in water.
Hydrogen Bond Donors
2 (from -NH-NH2)
Strong intermolecular interactions are expected, favoring crystal formation but also potentially leading to strong solvent-solute interactions.[4]
Hydrogen Bond Acceptors
2 (from C=O, -NH2)
Complements the donor sites, facilitating self-assembly into a stable crystal lattice.
The Science of Crystallization: A Primer
Crystallization is a thermodynamic process driven by supersaturation. A supersaturated solution contains more dissolved solute than it would under equilibrium conditions. This metastable state is the prerequisite for both nucleation (the birth of new crystal nuclei) and crystal growth (the orderly addition of molecules to existing nuclei). The interplay between these two phenomena, which is governed by factors like cooling rate, solvent environment, and impurities, dictates the final crystal size distribution and morphology.
Solvent Selection: The Cornerstone of Crystallization
The "like dissolves like" principle is the starting point. The ideal crystallization solvent should exhibit high solubility for 2-(3-methylphenyl)acetohydrazide at elevated temperatures and low solubility at lower temperatures.
Protocol 4.1: Systematic Solvent Screening
Objective: To identify a suitable single solvent or a binary solvent/antisolvent system for crystallization.
Materials:
2-(3-methylphenyl)acetohydrazide (crude or semi-pure)
Test tubes or small vials (e.g., 4 mL)
Heat source (hot plate or oil bath)
Cooling source (ice bath)
A selection of solvents with varying polarities (see table below).
Procedure:
Initial Screening: Place approximately 20-30 mg of the compound into separate test tubes.
Room Temperature Test: Add a candidate solvent dropwise (e.g., 0.1 mL at a time) while agitating.
Observation A: If the compound dissolves readily in <0.5 mL, the solvent is likely too good for cooling crystallization. Reserve it as a potential "solvent" in an antisolvent system.
Observation B: If the compound is sparingly soluble or insoluble after adding ~2 mL, it may be a suitable "antisolvent."
Observation C: If the compound shows partial solubility, proceed to the next step.[5]
Hot Solubility Test: Gently heat the suspension from Step 2C. Continue adding the solvent dropwise until the solid completely dissolves.
Cooling & Crystallization: Allow the hot, clear solution to cool slowly to room temperature. If no crystals form, scratch the inside of the vial with a glass rod or place it in an ice bath.[5]
Evaluation: A good solvent will result in the formation of a crystalline solid upon cooling, with minimal material left in the supernatant. An "oily" or amorphous precipitate indicates that the supersaturation was generated too quickly or the solvent-solute interactions are too strong.
Table of Candidate Solvents
Solvent
Boiling Point (°C)
Polarity
Potential Role
Methanol
65
Polar Protic
Good Solvent
Ethanol
78
Polar Protic
Good Solvent
Isopropanol (IPA)
82
Polar Protic
Good Solvent
Ethyl Acetate (EtOAc)
77
Polar Aprotic
Good Solvent
Acetone
56
Polar Aprotic
Good Solvent
Toluene
111
Non-polar
Moderate/Poor Solvent
Heptane/Hexane
98 / 69
Non-polar
Antisolvent
Water
100
Polar Protic
Antisolvent
Note: Based on the structure, ethanol, methanol, and isopropanol are excellent starting points. Water and heptane are strong candidates for use as antisolvents.
Crystallization Protocols
Protocol 5.1: Controlled Cooling Crystallization
This is the most common method for purifying organic compounds.[5] It relies on the temperature-dependent solubility of the compound.
Methodology:
Dissolution: In a flask equipped with a condenser, dissolve the crude 2-(3-methylphenyl)acetohydrazide in the minimum amount of a pre-selected hot solvent (e.g., isopropanol) to form a saturated solution.
Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel with filter paper.
Cooling: Remove the flask from the heat and allow it to cool slowly and undisturbed to room temperature. Covering the flask with glass wool can slow the cooling rate, often leading to larger crystals.
Maturation: Once crystallization begins, allow the mixture to stand at room temperature for at least 1 hour to maximize crystal growth.
Secondary Cooling: Submerge the flask in an ice-water bath for 30-60 minutes to maximize the yield by further decreasing the compound's solubility.
Isolation: Collect the crystals by vacuum filtration.
Washing: Wash the filter cake with a small amount of ice-cold solvent to remove residual mother liquor.
Drying: Dry the crystals under vacuum at a moderate temperature (e.g., 40-50 °C).
Caption: Workflow for Controlled Cooling Crystallization.
Protocol 5.2: Antisolvent Crystallization
This technique is ideal when a suitable single solvent cannot be found or for compounds that are highly soluble across a wide temperature range. It generates supersaturation by introducing a miscible "antisolvent" in which the compound is insoluble.[6][7]
Methodology:
Dissolution: Dissolve the crude 2-(3-methylphenyl)acetohydrazide in a sufficient amount of a "good" solvent (e.g., ethanol) at room temperature to form a clear, unsaturated solution.
Antisolvent Addition: While stirring the solution moderately, add the "antisolvent" (e.g., water or heptane) dropwise via an addition funnel.
Induction: Continue adding the antisolvent until the solution becomes persistently cloudy (the point of nucleation).
Growth: At the first sign of persistent turbidity, stop the addition and allow the mixture to stir for 30-60 minutes to permit the newly formed nuclei to grow.
Completion: Resume the slow addition of the antisolvent to precipitate the remaining material from the solution.
Isolation & Drying: Isolate, wash (with a solvent/antisolvent mixture), and dry the crystals as described in Protocol 5.1.
Key Insight: The rate of antisolvent addition is a critical parameter. A very fast addition can lead to rapid, uncontrolled precipitation, resulting in small, often amorphous particles.[6]
Caption: Workflow for Antisolvent Crystallization.
Protocol 5.3: Vapor Diffusion for Single Crystal Growth
This method is not intended for bulk purification but is the gold standard for growing high-quality single crystals suitable for X-ray diffraction analysis.[8] It relies on the slow diffusion of an antisolvent vapor into a solution of the compound.
Methodology:
Preparation: Prepare a concentrated solution of 2-(3-methylphenyl)acetohydrazide (2-10 mg) in a good solvent (~0.5 mL) in a small, open vial (e.g., a 2 mL vial).
Assembly: Place this inner vial inside a larger, sealable container (e.g., a 20 mL scintillation vial or a small beaker).
Antisolvent Introduction: Carefully add a few milliliters of a volatile antisolvent (e.g., hexane, diethyl ether) to the bottom of the larger container, ensuring it does not splash into the inner vial. The antisolvent should have a higher vapor pressure than the solvent.[8]
Sealing and Incubation: Seal the outer container tightly and leave it in a vibration-free location for several days to weeks.
Crystal Formation: The antisolvent vapor will slowly diffuse into the inner vial, reducing the compound's solubility and promoting the slow growth of large, well-ordered crystals.
Caption: Setup for Vapor Diffusion Crystallization.
Characterization of the Final Product
After crystallization, it is essential to verify the purity, identity, and solid-state form of the material.
Technique
Purpose
Expected Outcome for 2-(3-methylphenyl)acetohydrazide
Melting Point
Assess purity and identify form.
A sharp melting point indicates high purity. Different polymorphs will have different melting points.
HPLC
Quantify purity.
Purity >99% is typically desired.
¹H and ¹³C NMR
Confirm chemical structure and identity.
Spectra should match the expected structure with no significant impurity peaks.
FTIR
Identify functional groups.
Characteristic peaks for N-H (~3200-3300 cm⁻¹), C=O (~1650-1680 cm⁻¹), and aromatic C-H stretches.
DSC/TGA
Detect polymorphs, solvates, and thermal stability.
A single, sharp endotherm on DSC suggests a single crystalline form. TGA shows weight loss due to degradation or desolvation.
PXRD
Fingerprint the crystalline form.
Provides a unique diffraction pattern for a specific crystal lattice, crucial for polymorphism screening and batch-to-batch consistency.
Troubleshooting Common Crystallization Issues
Problem
Potential Cause(s)
Suggested Solution(s)
No Crystals Form
Solution is undersaturated; compound is too soluble; cooling is too fast for nucleation.
Concentrate the solution by boiling off some solvent. Try a different, poorer solvent or use an antisolvent. Cool much more slowly. Add a seed crystal.
"Oiling Out"
Supersaturation is too high; solution is cooled too quickly; impurities are present.
Re-heat the solution to dissolve the oil, add more solvent, and cool very slowly. Purify the crude material first (e.g., by column chromatography).
Poor Yield
Compound has significant solubility even at low temperatures; insufficient cooling time.
Use a different solvent system where the compound is less soluble when cold. Increase the volume of antisolvent. Ensure the mixture is cooled for an adequate time.
Fine Needles or Powder
Nucleation rate is much higher than growth rate (rapid cooling or antisolvent addition).
Slow down the cooling or addition rate significantly. Reduce the initial concentration. Use a solvent that promotes slower growth.
Colored Impurities in Crystals
Impurities are co-crystallizing with the product.
Perform a "hot filtration" with activated charcoal before cooling to remove colored impurities. A second recrystallization may be necessary.
References
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Application Note: Antimicrobial Characterization of 2-(3-methylphenyl)acetohydrazide Analogs
Abstract The hydrazide pharmacophore, particularly within the phenylacetohydrazide scaffold, represents a critical junction in antimicrobial drug discovery.[1] This guide details the assay protocols for 2-(3-methylphenyl...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The hydrazide pharmacophore, particularly within the phenylacetohydrazide scaffold, represents a critical junction in antimicrobial drug discovery.[1] This guide details the assay protocols for 2-(3-methylphenyl)acetohydrazide and its structural analogs. The presence of the meta-methyl group enhances lipophilicity (
) compared to the unsubstituted parent, potentially improving membrane permeability against Gram-negative efflux pumps. However, this structural modification necessitates specific handling protocols to prevent precipitation during aqueous microdilution. This document outlines a validated workflow from compound solubilization to quantitative pharmacodynamics.
Compound Handling & Preparation
Critical Control Point: Hydrazide derivatives are prone to oxidative instability and aqueous precipitation. The 3-methyl substitution increases hydrophobicity, making the standard "dissolve in water" approach invalid.
Target Stock Concentration: 10 mg/mL or 20 mM (depending on molecular weight).
Storage: Aliquot into amber glass vials (light sensitive) and store at -20°C. Do not freeze-thaw more than 3 times.
Working Solution (The "Intermediate Step")
Directly adding 100% DMSO stock to bacteria will kill them (solvent toxicity). You must create an intermediate dilution.
Dilute Stock 1:10 in sterile Muller-Hinton Broth (MHB) to create a 10% DMSO working solution .
Use this working solution for the serial dilutions in the assay plate.
Validation: The final well concentration of DMSO must be
(v/v) to ensure no background toxicity.
Primary Screening: Agar Well Diffusion
Purpose: Qualitative assessment of susceptibility (Zone of Inhibition).
Note: We prefer Well Diffusion over Disc Diffusion for hydrazide analogs because the compound volume (50-100 µL) allows for better diffusion of hydrophobic molecules than a saturated paper disc.
Protocol Steps
Inoculum Prep: Adjust bacterial suspension (e.g., S. aureus ATCC 29213, E. coli ATCC 25922) to 0.5 McFarland Standard (
CFU/mL).
Seeding: Swab the entire surface of a Muller-Hinton Agar (MHA) plate 3 times, rotating 60° each time to ensure a lawn.
Well Creation: Use a sterile 6mm cork borer to punch wells. Seal the bottom of the well with 10 µL of molten agar (optional, prevents leakage).
Loading: Add 50 µL of test compound (100 µg/mL) into the well.
Positive Control: Ciprofloxacin (5 µg/mL).
Negative Control: 1% DMSO in PBS.
Incubation: 18–24 hours at 37°C (aerobic).
Readout: Measure diameter of inhibition zone (mm) using digital calipers.
Quantitative Potency: Broth Microdilution (MIC)
Purpose: Determine Minimum Inhibitory Concentration (MIC) according to CLSI M07-A10 standards.
This is the gold standard. We utilize a Resazurin-based colorimetric endpoint (REMA) because hydrazides can sometimes form varying turbidity, making visual optical density (OD) readings difficult.
Plate Map & Dilution Logic
The following diagram illustrates the dilution workflow to ensure the DMSO concentration remains constant and low while the drug concentration varies.
Caption: Figure 1. Optimized Broth Microdilution workflow utilizing an intermediate dilution step to control solvent toxicity.
Add 200 µL of "Intermediate Working Solution" (from Section 1.2) to Column 1.
Transfer 100 µL from Col 1 to Col 2, mix, then Col 2 to Col 3... discard 100 µL from Col 10.
Result: Serial 2-fold dilution.[2] Col 11 is Growth Control (Bacteria + No Drug). Col 12 is Sterility Control (Media only).
Inoculation: Dilute the 0.5 McFarland suspension 1:150 in CAMHB. Add 100 µL to each well.
Final Inoculum:
CFU/mL.
Incubation: 37°C for 20 hours.
Resazurin Step: Add 30 µL of 0.015% Resazurin solution. Incubate for 2–4 hours.
Blue: No Growth (Inhibition).
Pink: Growth (Metabolic reduction of resazurin).[3][4]
MIC: The lowest concentration well that remains Blue .[5]
Mode of Action: Time-Kill Kinetics
Purpose: Determine if the analog is Bacteriostatic or Bactericidal.
Hydrazides often act by inhibiting DNA Gyrase (similar to fluoroquinolones) or disrupting cell walls. This assay distinguishes the mechanism.
Protocol
Preparation: Prepare 10 mL of broth containing the analog at 4x MIC .
Inoculation: Inoculate with
CFU/mL (Time 0).
Sampling: Remove 100 µL aliquots at T = 0, 2, 4, 8, 12, and 24 hours.
Plating: Serially dilute aliquots in PBS and plate onto MHA. Count colonies (CFU/mL) after incubation.
Interpretation Table:
Outcome
Log Reduction (24h)
Interpretation
Bacteriostatic
< 3 Log reduction
Inhibits growth but does not kill >99.9%
Bactericidal
3 Log reduction
Kills >99.9% of initial inoculum
Safety Profiling: Hemolysis Assay
Purpose: Ensure the lipophilic 3-methylphenyl tail does not cause non-specific membrane rupture in mammalian cells.
Blood Source: Fresh defibrinated sheep blood.
Wash: Centrifuge blood (1000g, 10 min), discard plasma, wash 3x with PBS. Resuspend to 2% (v/v) RBCs in PBS.
Treatment: Mix 100 µL RBC suspension + 100 µL compound (at 2x MIC and 4x MIC).
Pos Control: 1% Triton X-100 (100% Lysis).
Neg Control: PBS (0% Lysis).
Incubation: 1 hour at 37°C.
Readout: Centrifuge plate. Transfer supernatant to a new plate. Measure Absorbance at 540 nm.
Calculation:
Acceptance Criteria: hemolysis at therapeutic concentrations.
References
Clinical and Laboratory Standards Institute (CLSI). (2015).[6] Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Tenth Edition (M07-A10).[6][7] CLSI.[7][8][9] [Link]
Sarker, S. D., Nahar, L., & Kumarasamy, Y. (2007). Microtitre plate-based antibacterial assay incorporating resazurin as an indicator of cell growth, and its application in the in vitro antibacterial screening of phytochemicals.[4] Methods, 42(4), 321-324. [Link]
Popiołek, Ł. (2017). Hydrazide–hydrazones as potential antimicrobial agents: overview of the literature since 2010. Medicinal Chemistry Research, 26, 287–301. [Link]
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Reference Data & Comparative Studies
Validation
A Comparative Crystallographic Analysis of 2-(3-methylphenyl)acetohydrazide Derivatives: Unveiling Structure-Property Relationships
For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development and materials science, a profound understanding of the three-dimensional structure of molecules is paramount....
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical development and materials science, a profound understanding of the three-dimensional structure of molecules is paramount. The spatial arrangement of atoms within a crystal lattice dictates a substance's physical and chemical properties, including solubility, stability, and bioavailability. This guide provides a comprehensive comparative analysis of the X-ray diffraction (XRD) data for crystalline forms of acetohydrazide derivatives, with a specific focus on compounds related to 2-(3-methylphenyl)acetohydrazide. By examining the subtle yet significant differences in their crystal structures, we can glean insights into how molecular modifications influence solid-state packing, a critical consideration in drug design and formulation.
This technical guide moves beyond a mere presentation of data, offering a deep dive into the experimental rationale and the interpretation of crystallographic information. We will explore the methodologies for obtaining high-quality single-crystal XRD data and compare the structural features of a key derivative, (E)-N′-(4-fluorobenzylidene)-2-(3-methylphenyl)acetohydrazide, with other relevant acetohydrazides. This comparative approach is designed to empower researchers to understand the structure-property relationships that govern the behavior of these versatile compounds.
The Significance of Crystallographic Analysis for Acetohydrazides
Acetohydrazide derivatives are a class of organic compounds that have garnered significant interest in medicinal chemistry due to their diverse biological activities, including antimicrobial, anticonvulsant, and anti-inflammatory properties.[1] The efficacy of a drug molecule is not solely dependent on its intrinsic chemical properties but is also heavily influenced by its solid-state form. Polymorphism, the ability of a compound to exist in multiple crystalline forms, can have profound implications for a drug's performance. X-ray diffraction is the gold standard for elucidating the precise atomic arrangement in a crystal, providing invaluable information for:
Polymorph identification and characterization: Ensuring the correct and most stable crystalline form is used in formulations.
Structure-activity relationship (SAR) studies: Correlating specific structural features with biological activity.
Rational drug design: Guiding the modification of molecules to optimize their solid-state properties.
Intellectual property protection: Defining and defending the novel crystalline forms of a new chemical entity.
This guide will illuminate these principles through a focused examination of 2-(3-methylphenyl)acetohydrazide and its analogues.
The acquisition of high-quality single-crystal X-ray diffraction data is a meticulous process that can be broadly divided into three stages: crystal growth, data collection, and structure solution and refinement. The following is a detailed, step-by-step methodology that represents a best-practice approach for small organic molecules like acetohydrazides.
Crystal Growth: The Foundation of Quality Data
The journey to a high-resolution crystal structure begins with the growth of a single, well-ordered crystal of suitable size and quality. For acetohydrazide derivatives, which are typically soluble in common organic solvents, slow evaporation is a widely used and effective technique.
Step-by-Step Protocol for Crystal Growth:
Purification of the Material: Begin with a highly pure sample of the acetohydrazide derivative. Impurities can inhibit crystal growth or become incorporated into the crystal lattice, leading to disorder. Recrystallization or column chromatography are common purification methods.
Solvent Selection: Choose a solvent or a solvent system in which the compound has moderate solubility. If the compound is too soluble, it may be difficult to achieve the supersaturation required for crystal growth. Conversely, if it is poorly soluble, crystal growth may be impractically slow. A common starting point is to test a range of solvents with varying polarities (e.g., ethanol, methanol, acetone, ethyl acetate, and mixtures thereof).
Preparation of a Saturated Solution: Prepare a nearly saturated solution of the compound in the chosen solvent at a slightly elevated temperature to ensure complete dissolution.
Slow Evaporation: Transfer the solution to a clean vial and cover it with a cap that has a small pinhole or is loosely fitted. This allows for slow evaporation of the solvent over several days to weeks at a constant temperature. The slow rate of evaporation is crucial for the growth of large, well-defined crystals.
Crystal Harvesting: Once suitable crystals have formed (typically 0.1-0.3 mm in each dimension), carefully remove them from the mother liquor using a spatula or by decanting the solvent. Wash the crystals with a small amount of cold solvent to remove any residual impurities and allow them to air dry.
Diagram of the Experimental Workflow for Single-Crystal XRD
Caption: Workflow for single-crystal X-ray diffraction analysis.
Data Collection: Capturing the Diffraction Pattern
Modern single-crystal X-ray diffractometers are highly automated instruments. The primary goal of this stage is to accurately measure the intensities and positions of the diffracted X-ray beams.
Key Steps in Data Collection:
Crystal Mounting: A suitable single crystal is mounted on a goniometer head, typically using a cryoprotectant oil to prevent degradation from the X-ray beam and to allow for data collection at low temperatures (e.g., 100 K). Low-temperature data collection minimizes thermal vibrations of the atoms, resulting in a more precise structure.
Unit Cell Determination: The mounted crystal is exposed to the X-ray beam, and a series of diffraction images are collected. From these images, the dimensions of the unit cell (the basic repeating unit of the crystal lattice) and the crystal system are determined.
Data Collection Strategy: Based on the crystal's symmetry, a strategy for collecting a complete and redundant dataset is devised. This involves rotating the crystal through a series of angles while continuously collecting diffraction data.
Data Integration and Scaling: After data collection, the raw diffraction images are processed. This involves integrating the intensities of the individual reflections and applying various corrections for factors such as absorption and beam intensity fluctuations.
Structure Solution and Refinement: From Data to a 3D Model
This final stage involves translating the collected diffraction data into a three-dimensional model of the molecule's arrangement in the crystal.
Core Procedures:
Structure Solution: The initial positions of the atoms in the unit cell are determined using direct methods or Patterson methods. These are computational techniques that use the measured intensities to calculate a set of phases for the diffracted waves.
Structure Refinement: The initial atomic model is refined using a least-squares minimization procedure. In this process, the calculated diffraction pattern from the model is compared to the experimental data, and the atomic coordinates and thermal displacement parameters are adjusted to improve the agreement.
Validation: The final refined structure is rigorously validated to ensure its chemical and crystallographic sensibility. This includes checking bond lengths and angles against known values and ensuring that there are no unexplained peaks or holes in the electron density map.
Comparative Analysis of Acetohydrazide Crystal Structures
While the specific crystal structure of 2-(3-methylphenyl)acetohydrazide is not publicly available as of this writing, a closely related derivative, (E)-N′-(4-fluorobenzylidene)-2-(3-methylphenyl)acetohydrazide, has been characterized.[2] We will use this structure as a primary reference point for comparison with other acetohydrazide derivatives to understand the influence of substituent changes on the crystal packing.
Table 1: Crystallographic Data for Selected Acetohydrazide Derivatives
(E)-N′-(4-fluorobenzylidene)-2-(3-methylphenyl)acetohydrazide: This molecule crystallizes in the common monoclinic space group P2₁/c. The presence of the fluorobenzylidene group introduces potential for specific intermolecular interactions, such as C-H···F hydrogen bonds, which can significantly influence the crystal packing. The methyl group on the phenylacetohydrazide moiety will also play a role in the overall shape of the molecule and how it packs in the solid state.
Acetohydrazide: The parent acetohydrazide molecule is much smaller and has a simpler structure.[3] Its crystal packing is dominated by strong N-H···O hydrogen bonds, a common feature in hydrazide structures.[3] Comparing its packing to the larger derivatives can highlight how the introduction of bulky aromatic groups disrupts or modifies these fundamental hydrogen bonding networks.
(E)-N'-(4-chloro-3-nitrobenzylidene)acetohydrazide: This derivative features strong electron-withdrawing groups (chloro and nitro) on the benzylidene ring.[4] These substituents can lead to different intermolecular interactions, such as N-H···O and C-H···O hydrogen bonds, as well as potential π-π stacking interactions between the aromatic rings.[4]
N′-[1-(4-hydroxyphenyl)benzylidene]-2-(thiophen-3-yl)acetohydrazide: The presence of a hydroxyl group on the phenyl ring introduces a strong hydrogen bond donor, which can lead to the formation of robust hydrogen-bonded chains or networks in the crystal lattice.[5][6][7] The thiophene ring also offers the possibility of S···H interactions.
(Z)-Ethyl 2-chloro-2-[2-(4-methylphenyl)hydrazinylidene]acetate: This compound has a different core structure, being a hydrazinylideneacetate. The presence of a chlorine atom and an ethyl ester group will introduce different steric and electronic effects, leading to a distinct packing arrangement likely involving C-H···O and N-H···O interactions.[8]
Definitive Guide to 2-(3-methylphenyl)acetohydrazide Disposal
Executive Summary This guide provides an operational framework for the safe handling and disposal of 2-(3-methylphenyl)acetohydrazide . As a hydrazine derivative, this compound presents specific risks related to its redu...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide provides an operational framework for the safe handling and disposal of 2-(3-methylphenyl)acetohydrazide . As a hydrazine derivative, this compound presents specific risks related to its reducing power and potential biological activity. Improper disposal can lead to the formation of unstable azides, toxic chloramines (if mixed with bleach), or environmental contamination.
Immediate Core Directive:
DO NOT mix with strong oxidizers (peroxides, permanganates) or strong acids.
DO NOT dispose of down the drain.
DO segregate as Organic Hazardous Waste (Toxic/Reactive) .
Part 1: Chemical Profile & Hazard Identification
To dispose of a chemical safely, you must understand its reactivity. 2-(3-methylphenyl)acetohydrazide is not just "organic waste"; it is a functionalized reducing agent.
The Mechanism of Hazard (Causality)
The primary hazard stems from the hydrazide functional group (-CONHNH₂) .
Reducing Potential: Hydrazides are potent reducing agents. Contact with oxidizers releases significant heat and nitrogen gas, posing a fire/explosion risk.
Nitrogen Instability: In the presence of nitrous acid (generated from nitrites + acid), hydrazides can convert to acyl azides , which are shock-sensitive explosives.
Biological Toxicity: Hydrazine derivatives are often suspected mutagens and skin sensitizers due to their ability to interact with DNA and proteins.
Physical & Safety Data Summary
Property
Specification
Safety Implication
Physical State
Solid (Crystalline powder)
Inhalation dust hazard; use local exhaust.
Solubility
Soluble in DMSO, MeOH; Low in water
Liquid waste will likely be organic solvent-based.
Reactivity
Reacts with Carbonyls, Oxidizers
Segregation is critical. Do not place in "General Organic" bins containing oxidizers.
RCRA Status
Not explicitly P/U listed by CAS
Treat as Characteristic Waste (Toxic/Reactive) or U-List equivalent (Hydrazine class).
Part 2: Storage & Waste Segregation Logic
The most common laboratory accident involving hydrazides occurs before disposal—during waste consolidation.
Segregation Protocol
You must establish a "Satellite Accumulation Area" (SAA) specific to reducing organics if you generate significant quantities.
Acids: Strong mineral acids. (Risk: Hydrolysis to hydrazine salts).
Bleach (Sodium Hypochlorite): NEVER treat hydrazide waste with bleach in an open vessel. This generates toxic chloramines and potentially explosive gas mixtures.
Visualization: Segregation Logic Flow
The following diagram illustrates the decision logic for segregating this compound from other waste streams.
Figure 1: Waste segregation logic emphasizing the exclusion of oxidizers and acids to prevent exothermic reactions or toxic gas generation.
Part 3: Step-by-Step Disposal Workflows
Workflow A: Solid Waste Disposal (Pure Compound)
Scenario: Disposing of expired reagent or excess solid.
Add hazard warning: "Reducing Agent - DO NOT MIX WITH OXIDIZERS."
Disposal Path: Seal container and request pickup by your institution's EHS or licensed hazardous waste contractor for incineration .
Workflow B: Liquid Waste (Reaction Mixtures)
Scenario: Disposing of mother liquor containing the hydrazide in organic solvent (e.g., Methanol, DMSO).
Characterize Solvent: Identify the primary solvent (Halogenated vs. Non-Halogenated).
Check pH: Ensure the waste stream is neutral (pH 6-8). Hydrazides are stable in neutral organic solvents.
Consolidation:
Pour into the appropriate carboy (e.g., "Non-Halogenated Organic Waste").
CRITICAL: Ensure this carboy does not contain nitric acid or oxidizing agents from other lab workflows.
Record Keeping: Log the estimated concentration of the hydrazide on the waste tag.
Part 4: Emergency Spill Response Protocol
In the event of a spill, standard "wipe and toss" methods are insufficient due to the potential for dust inhalation and surface contamination.
Spill Cleanup Algorithm
Self-Validating Step: If the spill is >50g or outside a fume hood, evacuate and call EHS. For manageable spills:
Figure 2: Operational workflow for managing minor laboratory spills of hydrazide solids.
Detailed Cleanup Steps:
Dampen: Do not dry sweep. Cover the powder with a paper towel dampened with water or ethanol to prevent dust.
Scoop: Use a plastic scoop or dustpan to lift the dampened material.
Double Bag: Place waste into a clear plastic bag, then seal it inside a second bag.
Surface Wash: Clean the area with soapy water.[1] Avoid bleach unless directed by specific decontamination protocols, as it may liberate gas.
Part 5: Regulatory & Compliance Framework (RCRA)
While 2-(3-methylphenyl)acetohydrazide may not have a specific named entry in 40 CFR 261.33 (P or U lists), it is regulated under the "Cradle-to-Grave" mandate of the Resource Conservation and Recovery Act (RCRA) .
Waste Classification:
If the substance exhibits toxicity (via TCLP) or reactivity, it is a Characteristic Waste .
Best Practice: Classify as Class 6.1 (Toxic Substances) for transport and disposal.
Ultimate Disposal Method:
Incineration: This is the only recommended disposal method. High-temperature incineration (fluidized bed) ensures complete destruction of the N-N bond, preventing environmental release of hydrazine derivatives [1].
Sewer Disposal: Strictly Prohibited. Hydrazides are toxic to aquatic life and can disrupt microbial activity in water treatment plants [2].
References
U.S. Environmental Protection Agency (EPA). RCRA Orientation Manual: Hazardous Waste Management. EPA530-F-11-003. Available at: [Link]
National Center for Biotechnology Information (NCBI). PubChem Compound Summary for Acetohydrazide (Analogous Structure). PubChem.[2] Available at: [Link]
Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200. Available at: [Link]
